![molecular formula C9H18N2O2 B125337 (R)-(+)-1-Boc-3-aminopyrrolidine CAS No. 147081-49-0](/img/structure/B125337.png)
(R)-(+)-1-Boc-3-aminopyrrolidine
Overview
Description
-(R)-(+)-1-Boc-3-aminopyrrolidine, commonly referred to as BAP, is an amino acid derivative that has been extensively used in organic synthesis and scientific research. BAP is a versatile compound that can be used as a chiral building block in a variety of chemical reactions. It has been widely studied for its biological activity, biochemical and physiological effects, and pharmacodynamics.
Scientific Research Applications
Resolution in Pharmaceutical Intermediates
(R)-(+)-1-Boc-3-aminopyrrolidine, as a key intermediate in pharmaceuticals, is used for the resolution of 3-aminopyrrolidine via diastereomeric salt formation, optimizing for industrial-scale production. This process ensures enantiopure this compound, crucial for creating specific pharmaceutical agents (Sakurai, Yuzawa, & Sakai, 2008).
Enhancing Kinetic Resolution in Enzyme Catalysis
The compound is significant in enhancing the rate and enantioselectivity of ω-transaminase-catalyzed kinetic resolutions. Its protected form, 1-N-Boc-3-aminopyrrolidine, shows a significantly increased reaction rate and enantioselectivity compared to unprotected substrates, proving its importance in enzymatic processes (Höhne, Robins, & Bornscheuer, 2008).
Synthesis of Antibacterial Agents
This compound is used in the asymmetric synthesis of enantiomers of certain antibacterial agents. For example, it has been employed in the development of potent members of the quinolonecarboxylic acid class, which are significant in clinical evaluations (Rosen et al., 1988).
Development of New Synthetic Methods
The compound serves as a foundational element in developing new synthetic methods for enantiopure 3-aminopyrrolidines. These methods are essential for producing specific rearranged products in good yield, crucial for various synthetic applications (Vargas-Sanchez et al., 2005).
Neuroprotective Drug Development
In neuropharmacology, derivatives of this compound are used as selective agonists of metabotropic glutamate receptors. These agonists have shown potential as neuroprotective drugs, indicating the compound's relevance in developing treatments for neurological conditions (Battaglia et al., 1998).
properties
IUPAC Name |
tert-butyl (3R)-3-aminopyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6,10H2,1-3H3/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMIBWIAICVBURI-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H](C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00933026 | |
Record name | tert-Butyl 3-aminopyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00933026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
147081-49-0 | |
Record name | (R)-tert-Butyl 3-aminopyrrolidine-1-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=147081-49-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 3-aminopyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00933026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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